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Compound of Interest

Compound Name: Crocetin dialdehyde

Cat. No.: B190855 Get Quote

Essential Safety and Handling Guide for
Crocetin Dialdehyde
This guide provides immediate and essential safety protocols for laboratory professionals

handling Crocetin dialdehyde. It outlines the necessary personal protective equipment (PPE),

operational procedures, and disposal plans to ensure a safe research environment.

Hazard Identification and Safety Data
Crocetin dialdehyde is classified as harmful if swallowed and may cause an allergic skin

reaction.[1] It is crucial to handle this compound with care to avoid direct contact and

inhalation.

Chemical and Physical Properties
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Property Value

CAS Number 502-70-5[1][2]

Molecular Formula C₂₀H₂₄O₂[1]

Molecular Weight 296.40 g/mol [1]

Appearance Data not available

GHS Classification
Acute toxicity, oral (Category 4); Skin

sensitization (Category 1, 1A, 1B)

Hazard Statements
H302: Harmful if swallowed; H317: May cause

an allergic skin reaction

Signal Word Warning

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure risks. The following

equipment should be worn at all times when handling Crocetin dialdehyde.

Eye and Face Protection: Chemical splash goggles or a full-face shield are required when

there is a risk of splashing. Standard safety glasses that meet ANSI Z.87.1 standards are a

minimum requirement.

Hand Protection: Chemical-resistant gloves are essential. Single-use nitrile gloves are

acceptable for incidental contact. For prolonged contact, it is advisable to consult the glove

manufacturer's resistance guide. Gloves should have long cuffs to protect the forearms.

Body Protection: A lab coat with long sleeves or a chemical-protective apron should be worn.

For larger quantities or in case of a significant spill potential, chemical-resistant coveralls

may be necessary.

Footwear: Closed-toe and closed-heel shoes made of an impervious material are required.

Do not wear cloth or leather shoes in the handling area.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhaling dust or aerosols. If engineering controls are
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insufficient, respiratory protection may be required.

Operational Plan for Safe Handling
Adherence to a strict operational protocol is critical for minimizing the risk of exposure.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible. Clear the workspace of any unnecessary items.

Donning PPE: Put on all required PPE as detailed in the section above.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood or a ventilated enclosure to minimize inhalation exposure.

Handling: Avoid direct contact with the skin, eyes, and clothing. Do not eat, drink, or smoke

in the work area.

Post-Handling: After handling, wash hands thoroughly with soap and water.

Doffing PPE: Remove PPE in a manner that avoids contaminating yourself. Dispose of

single-use gloves and other disposable PPE immediately after use.

Emergency and Disposal Plans
Emergency First Aid Procedures:

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Seek prompt

medical attention.

Skin Contact: Wash the affected area thoroughly with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. If skin irritation or a rash occurs, seek

medical advice.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

Seek immediate medical attention.
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Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Call a physician

immediately.

Spill Response Workflow
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Crocetin Dialdehyde Spill Response

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat,

Respirator if needed)

Contain the Spill
(Use absorbent material)

Clean Up Spill
(Absorb with diatomite or

universal binders)

Decontaminate Surfaces
(Scrub with alcohol)

Dispose of Waste
(Collect in a sealed container

for hazardous waste)

Spill Cleaned Up

Click to download full resolution via product page

Caption: Workflow for responding to a Crocetin dialdehyde spill.
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Disposal Plan: All waste containing Crocetin dialdehyde, including contaminated absorbent

materials and disposable PPE, must be treated as hazardous waste.

Collect all contaminated materials in a clearly labeled, sealed container.

Dispose of the waste in accordance with all applicable federal, state, and local regulations.

Do not dispose of it down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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